2-{[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

Specification

• Molecular Formula: C19H20FN5O4S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C19H20FN5O4S/c1-27-14-8-11(9-15(28-2)17(14)29-3)18-23-24-19(25(18)21)30-10-16(26)22-13-6-4-12(20)5-7-13/h4-9H,10,21H2,1-3H3,(H,22,26)
• Standard InChI Key: RMPGHZHIWAIGBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)F

Introduction

Synthesis and Preparation

The synthesis of triazole derivatives typically involves the reaction of a triazole precursor with an appropriate thiol or amine to form the desired sulfanyl or amide linkage. For example, the synthesis of 2-{[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide might involve a similar approach, starting with a triazole ring and then attaching the trimethoxyphenyl and methoxyphenyl acetamide groups.

Biological and Chemical Applications

Triazole derivatives are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. They are also used in materials science and as ligands in coordination chemistry. The presence of a fluorophenyl group in the compound of interest could enhance its lipophilicity and potentially influence its biological activity.

Safety and Handling

While specific safety data for 2-{[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is not available, related compounds like 2-((4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide are classified as irritants, causing skin and eye irritation and potential respiratory issues.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2-{[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide	C20H23N5O5S	445.5	578698-40-5
2-((4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide	C13H17N5O4S	-	573704-97-9
4-{[(E)-(2-fluorophenyl)methylidene]amino}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	C18H17FN4O3S	388.4	-